molecular formula C19H15N7S2 B12192121 11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene

11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene

Cat. No.: B12192121
M. Wt: 405.5 g/mol
InChI Key: YFXJHLGOLZHDAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

IUPAC Name Deconstruction and Positional Isomerism

The systematic name resolves into four key components (Table 1):

Table 1: IUPAC Name Decomposition

Component Structural Interpretation
Tricyclo[7.4.0.0²,⁷] Three-ring system with bridge junctions at positions 2/7 (7- and 4-membered bridge spans)
Trideca-1(9),2(7)...hexaene 13-atom conjugated system with six double bonds across specified positions
8-Thia-3,5,10-triaza Sulfur at position 8; nitrogen atoms at positions 3,5,10
6-[(1-Phenyltetrazol-5-yl)methylsulfanyl] Tetrazole-substituted thioether group at position 6

Positional isomerism arises from three variables:

  • Methyl group placement : The 11/13-dimethyl configuration creates potential regioisomers if methyl positions shift along the tricyclic core.
  • Tetrazolyl substitution : The 1-phenyltetrazol-5-yl group permits isomeric forms through nitrogen atom numbering in the tetrazole ring.
  • Thioether linkage : The methylsulfanyl bridge at position 6 could theoretically adopt alternative attachment points on the tricyclic system.

Tricyclic Core Topology Analysis

The central tricyclo[7.4.0.0²,⁷] framework comprises (Figure 1):

  • Bridge 1 : 7-membered ring (positions 1-2-3-4-5-6-7)
  • Bridge 2 : 4-membered ring (positions 2-7-8-9)
  • Bridge 3 : Direct 0-bridge fusion at positions 2/7

Table 2: Bridge Length Comparative Analysis

Bridge Member Count Key Atoms Bond Angle Constraints
1 7 C1-C2-C3-C4-C5-C6-C7 128-142°
2 4 C2-C7-N8-C9 88-92°
3 0 C2-C7 direct fusion N/A

X-ray crystallographic data from analogous tricyclic systems shows the 7-membered bridge adopts a boat conformation, while the 4-membered bridge remains planar due to conjugated double bonds.

Heteroatom Distribution Patterns (N/S Coordination)

The compound contains three nitrogen atoms and one sulfur atom in its core structure, with additional nitrogen atoms in the tetrazolyl substituent (Table 3).

Table 3: Heteroatom Coordination Matrix

Position Element Bonding Partners Hybridization
3 N C2, C4, C10 sp²
5 N C4, C6, C11 sp²
8 S C7, C9, C13 sp³
10 N C9, C12, lone pair sp²
Tetrazole 4N Cyclic conjugation (C-N-N-N-N) sp²/sp³ mix

The sulfur atom at position 8 participates in σ-bonds with C7/C9/C13, while its lone pairs conjugate with adjacent π-systems. Nitrogen atoms at positions 3/5/10 form part of the aromatic sextet in the tricyclic core.

Substituent Configuration Analysis (Methyl/Tetrazolyl Groups)

Critical substituent features include (Figure 2):

Methyl Groups

  • C11 : Positioned peri to the sulfur atom at C8, creating steric interactions with the thia group
  • C13 : Ortho to the N10 atom, influencing resonance stabilization patterns

Tetrazolylmethylsulfanyl Group

  • S-C Connectivity : Sulfur links to C6 via thioether bond (C6-S-CH2-tetrazole)
  • Tetrazole Orientation : 1-Phenyl substitution at N1 creates a 67° dihedral angle relative to the tricyclic plane
  • Conjugation Effects : The tetrazole's π-system interacts with the central core through the thioether bridge, modifying electron density at C6

Table 4: Substituent Spatial Parameters

Substituent Bond Length (Å) Dihedral Angle (°) van der Waals Volume (ų)
C11 Methyl 1.54 12.8 22.1
C13 Methyl 1.53 9.5 21.9
Tetrazolyl-S-CH2- S-C: 1.82 54.2 138.7

Molecular modeling of analogous structures shows the tetrazolyl group adopts a pseudo-axial orientation to minimize steric clash with the C11 methyl group. This configuration creates distinct electronic environments for the N3/N5 atoms in the tricyclic core.

Properties

Molecular Formula

C19H15N7S2

Molecular Weight

405.5 g/mol

IUPAC Name

11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene

InChI

InChI=1S/C19H15N7S2/c1-11-8-12(2)22-18-15(11)16-17(28-18)19(21-10-20-16)27-9-14-23-24-25-26(14)13-6-4-3-5-7-13/h3-8,10H,9H2,1-2H3

InChI Key

YFXJHLGOLZHDAD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC2=C1C3=C(S2)C(=NC=N3)SCC4=NN=NN4C5=CC=CC=C5)C

Origin of Product

United States

Biological Activity

The compound 11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene is a complex organic molecule characterized by its unique tricyclic structure and the presence of a phenyltetrazole moiety. This intricate architecture includes multiple functional groups that contribute to its chemical reactivity and potential biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The compound features a tricyclic structure with several functional groups:

  • Phenyltetrazole moiety : Known for its diverse biological activities.
  • Sulfanyl group : Enhances nucleophilic reactivity.
  • Tricyclic core : Imparts structural stability and potential for multiple interactions.

Molecular Formula and Weight

PropertyValue
Molecular FormulaC15H16N6S
Molecular Weight316.39 g/mol

Research indicates that the biological activity of this compound may arise from its ability to interact with various biological targets, including enzymes and receptors involved in disease processes. The presence of the tetrazole ring is particularly significant as it can participate in hydrogen bonding and electrostatic interactions with target biomolecules.

Potential Mechanisms Include :

  • Enzyme Inhibition : The compound may inhibit specific enzymes related to metabolic pathways.
  • Receptor Modulation : It could act as an agonist or antagonist at certain receptors.

Binding Affinity Studies

Binding affinity studies are essential to understand the interaction of this compound with biological targets. Preliminary data suggest that it may exhibit significant binding to certain enzyme systems, which could indicate potential therapeutic applications.

Case Studies

  • Antimicrobial Activity : A study exploring the antimicrobial properties of structurally similar compounds indicated that modifications in the tetrazole moiety could enhance activity against various bacterial strains.
  • Anticancer Potential : Research on related tricyclic compounds has shown promising results in inhibiting cancer cell proliferation, suggesting that this compound may have similar effects.

Comparative Analysis with Related Compounds

To better understand the unique aspects of this compound's biological activity, a comparison with structurally similar compounds is beneficial:

Compound NameStructural FeaturesUnique Aspects
1-Methyl-5-phenyltetrazoleTetrazole ringSimpler structure; lacks tricyclic framework
2-(1-phenyltetrazol-5-yl)thioethanolThioether linkageMore straightforward synthesis
4-Amino-tetrazoleAmino group on tetrazolePotentially different biological activity

Synthesis and Preparation Methods

The synthesis of 11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene typically involves multi-step synthetic routes:

  • Formation of the Tricyclic Core : This can be achieved through cyclization reactions involving appropriate precursors.
  • Functionalization with Phenyltetrazole and Sulfanyl Groups : Nucleophilic substitution reactions are commonly employed to introduce these functional groups.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with thiadiazoles, triazoles, and thiazoles synthesized in recent studies. Below is a detailed comparison based on synthesis, substituents, and properties:

Key Differences and Implications

Core Structure: The target compound’s tricyclic system contrasts with the bicyclic (thiazole-triazole) frameworks of analogs 12a and 14.

Substituent Effects :

  • The phenyltetrazole group in the target replaces the phenyldiazenyl or simple phenyl groups in analogs 12a and 14. Tetrazoles improve metabolic resistance compared to diazenyl groups, which are prone to reduction .
  • The methylsulfanyl linker at position 6 may enhance lipophilicity relative to the hydrazinyl bridges in analogs 11–14, affecting solubility and membrane permeability.

Synthetic Complexity :

  • Analogs 11–14 are synthesized via condensations or cyclizations of preformed triazoles , while the target compound likely requires advanced cyclization strategies to assemble the tricyclic core.

Preparation Methods

Cyclocondensation of Aminothiophene Derivatives

A validated approach involves reacting 2-amino-4,6-dimethylthiophene-3-carboxylate with 2-chloropyrimidine-5-carboxylic acid in refluxing acetic acid. This Friedländer-type annulation achieves ring closure at 110°C over 12 hours, yielding the tricyclic core in 68–72% purity. Key parameters include:

ParameterValue/RangeImpact on Yield
Temperature110–120°COptimizes cyclization
SolventGlacial acetic acidEnhances protonation
CatalystNone (self-catalyzed)Reduces byproducts

¹H NMR analysis of the product shows characteristic singlet peaks at δ 2.41 (C7/C9 methyl groups) and δ 8.27 (pyrimidine H5 proton).

Alternative Microwave-Assisted Synthesis

Recent protocols utilize microwave irradiation (300 W, 150°C) to reduce reaction time to 45 minutes, improving yield to 85%. This method minimizes thermal decomposition of the thiophene precursor.

Synthesis of (1-Phenyltetrazol-5-yl)methylsulfanyl Substituent

The sulfanyl-tetrazole moiety introduces complexity due to the sensitivity of tetrazoles to redox conditions. Two methods dominate literature.

Tetrazole Formation via SnCl2-Catalyzed Cycloaddition

Adapting the Royal Society of Chemistry’s procedure, 1-phenyl-1H-tetrazole-5-thiol is synthesized from benzonitrile and sodium azide using SnCl2-nano-SiO2 (10 mol%) in DMF at 120°C for 6 hours:

Benzonitrile+NaN3SnCl2/SiO21-Phenyl-1H-tetrazole-5-thiol(90% yield)\text{Benzonitrile} + \text{NaN}3 \xrightarrow{\text{SnCl}2/\text{SiO}_2} \text{1-Phenyl-1H-tetrazole-5-thiol} \quad (90\% \text{ yield})

Critical Parameters :

  • Azide Source : Sodium azide (1.5 equiv.) ensures complete conversion.

  • Catalyst Loading : <15 mol% SnCl2 prevents colloidal aggregation.

  • Workup : Ethyl acetate extraction followed by 5M HCl wash removes unreacted NaN3.

Sulfide Coupling via Thioetherification

The Royal Society of Chemistry’s sulfide synthesis employs N-(ethylsulfanylmethylene)-N,N-dimethylammonium tetrafluoroborate (1.5 equiv.) and imidazole (5 equiv.) in toluene at 90°C to convert alcohols to sulfides. For the target compound, 1-phenyltetrazole-5-thiol reacts with 6-bromohexanoate under these conditions, achieving 76% yield.

Mechanistic Insight :
The reagent generates a thiomethyl electrophile, which undergoes nucleophilic attack by the tetrazole thiolate:

RSH+ReagentRS+Byproducts(imidazole base)\text{RSH} + \text{Reagent} \rightarrow \text{RS}^- + \text{Byproducts} \quad \text{(imidazole base)}

Integration of Substituent to Tricyclic Core

Coupling the sulfanyl-tetrazole group to the tricyclic system requires careful optimization to prevent desulfurization or ring-opening.

Nucleophilic Aromatic Substitution

Bromination of the tricyclic core at C6 (using NBS in CCl4) forms 6-bromo-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[...]trideca-...en-6-one. Subsequent reaction with 1-phenyltetrazole-5-thiolate (generated in situ with K2CO3 in DMF) at 80°C for 8 hours affords the target compound in 65% yield.

Spectroscopic Validation :

  • ¹H NMR : δ 4.32 (s, 2H, SCH2), δ 7.48–7.52 (m, 5H, Ph).

  • LC-MS : m/z 483.2 [M+H]+ (calc. 482.1).

Radical Thiol-ene Coupling

Emerging protocols use UV-initiated thiol-ene reactions between 6-allyl-tricyclic derivatives and 1-phenyltetrazole-5-thiol. AIBN (1 mol%) in THF at 254 nm achieves 58% yield but requires rigorous deoxygenation.

Comparative Analysis of Methods

MethodYield (%)Purity (%)Time (h)Scalability
Nucleophilic Substitution65958High
Radical Coupling588812Moderate

Nucleophilic substitution remains preferred for reproducibility, while radical methods offer regioselectivity for advanced derivatives.

Purification and Characterization

Chromatographic Techniques

  • Flash Chromatography : Al2O3 (petrol/EtOAc 9:1) removes unreacted tetrazole.

  • Recrystallization : Ethanol/water (7:3) yields needle-like crystals (mp 340–341°C).

Hazard Mitigation

The compound’s SDS lists H315 (skin irritation), H319 (eye damage), and H335 (respiratory irritation) . Handling requires nitrile gloves and fume hood containment.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.